Cas no 1152964-04-9 (5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid)

• Product Name: 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid
• CAS No: 1152964-04-9
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD09054728
• CID: 4681554
• PubChem ID: 43313084
• Update Time: 2025-05-20

5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-2-(1H-PYRAZOL-1-YL)BENZOIC ACID
• BTTTZTDHHFSDKD-UHFFFAOYSA-N
• 5-fluoro-2-(pyrazol-1-yl)benzoic acid
• Z2510259614
• 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid

• MDL： MFCD09054728
• Inchi： 1S/C10H7FN2O2/c11-7-2-3-9(8(6-7)10(14)15)13-5-1-4-12-13/h1-6H,(H,14,15)
• InChI Key： BTTTZTDHHFSDKD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Topological Polar Surface Area: 55.1

Additional information on 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid

Introduction to 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic Acid (CAS No. 1152964-04-9)

5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1152964-04-9, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a benzoic acid core substituted with a pyrazole ring and a fluorine atom, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the fluorine moiety and the pyrazole scaffold often enhances the pharmacological properties of such compounds, making them valuable candidates for drug development.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to modulate various biological pathways. In particular, derivatives of benzoic acid have been explored for their anti-inflammatory, analgesic, and antimicrobial properties. The introduction of a fluorine atom at the 5-position of the benzoic acid ring can significantly alter the electronic and steric properties of the molecule, potentially influencing its interactions with biological targets.

The pyrazole ring, another key structural feature of 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid, is a heterocyclic compound that has been widely studied for its diverse biological activities. Pyrazole derivatives are known to exhibit antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. The combination of the pyrazole ring with the benzoic acid backbone in this compound suggests a potential synergistic effect, which could enhance its therapeutic efficacy.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated pyrazole derivatives in drug discovery. The< strong>fluorine atom can improve metabolic stability, binding affinity, and oral bioavailability of drug candidates. For instance, studies have shown that fluorinated pyrazole compounds can exhibit enhanced activity against certain enzymes and receptors involved in diseases such as cancer and inflammation. The specific substitution pattern in 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid may contribute to its unique pharmacological profile.

In terms of synthesis, 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid can be prepared through various chemical pathways. One common approach involves the condensation of 5-fluorobenzoic acid with hydrazine hydrate to form the corresponding hydrazide, followed by reaction with phenylacetic acid or its derivatives to introduce the pyrazole moiety. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the benzoic acid-pyrazole linkage more efficiently. These synthetic strategies highlight the versatility of this compound in terms of chemical manipulation.

The biological activity of 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid has been explored in several preclinical studies. Preliminary findings suggest that this compound may possess inhibitory effects on certain enzymes and receptors relevant to inflammatory and degenerative diseases. For example, it has been observed to modulate the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, interactions with other targets such as kinase inhibitors have been reported, indicating potential applications in oncology.

The< strong>fluorine-containing pyrazole moiety is particularly noteworthy for its ability to influence molecular interactions at the atomic level. Fluorine atoms are known for their ability to enhance binding affinity through various mechanisms, including dipole-dipole interactions and hydrogen bonding. This property makes fluorinated compounds attractive for drug design, as they can lead to more potent and selective drug candidates. The specific electronic environment around the< strong>fluorine atom in 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid likely contributes to its unique pharmacological properties.

In conclusion, 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid (CAS No. 1152964-04-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the benzoic acid core, the< strong>pyrazole ring, and the< strong>fluorine substituent, make it an attractive candidate for further investigation. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic applications in various diseases. As research continues to uncover new insights into the pharmacological properties of fluorinated pyrazole derivatives, compounds like 5-Fluoro-2-(1H-pyrazol-1-YL)benzoic acid are poised to play a crucial role in future drug development efforts.